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Compound of Interest

Compound Name: SGC2085

Cat. No.: B15583776

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the effective use of SGC2085, a potent and

selective inhibitor of Coactivator-Associated Arginine Methyltransferase 1 (CARM1).

SGC2085 is a valuable chemical probe for studying the biological functions of CARM1 (also

known as PRMT4), an enzyme that plays a crucial role in transcriptional regulation, DNA

damage response, and other cellular processes. Proper handling, solubilization, and

preparation of SGC2085 solutions are critical for obtaining accurate and reproducible

experimental results.

Solubility Data
SGC2085 exhibits varying solubility depending on the solvent. It is essential to select the

appropriate solvent for your specific application, whether for in vitro or in vivo studies. The

following table summarizes the solubility of SGC2085 in common laboratory solvents. For

optimal results, using fresh, anhydrous solvents is highly recommended, as the presence of

moisture can reduce the solubility of the compound.[1]
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO 62 - 100 mg/mL[1][2]
198.45 - 320.09

mM[1][2]

Ultrasonic treatment

may be required for

complete dissolution.

[2] Use of fresh,

moisture-free DMSO

is recommended.[1]

Ethanol 62 mg/mL[1] 198.45 mM

DMF 30 mg/mL 96.03 mM

Water Insoluble[1] Insoluble[1]

Ethanol:PBS (pH 7.2)

(1:10)
0.1 mg/mL 0.32 mM

Molecular Weight of SGC2085: 312.41 g/mol

Stock Solution Preparation
Accurate and consistent preparation of stock solutions is paramount for reliable experimental

outcomes. Below are detailed protocols for preparing SGC2085 stock solutions for both in vitro

and in vivo applications.

Experimental Workflow for Stock Solution Preparation
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Preparation of SGC2085 Stock Solutions

Weigh SGC2085 Powder

Select Appropriate Solvent
(e.g., DMSO for in vitro)

Based on experimental need

Add Solvent to Powder

Facilitate Dissolution
(Vortexing/Ultrasonication)

If necessary

Confirm Complete Dissolution

Aliquot into Small Volumes

Store at -20°C or -80°C

Protect from light
and freeze-thaw cycles

Click to download full resolution via product page

Caption: Workflow for preparing SGC2085 stock solutions.
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In Vitro Stock Solution Protocol (e.g., 10 mM in DMSO)
Preparation: Before starting, ensure that the SGC2085 powder and the anhydrous DMSO

are at room temperature.

Weighing: Accurately weigh the desired amount of SGC2085 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 3.124 mg of SGC2085.

Dissolution: Add the appropriate volume of anhydrous DMSO to the SGC2085 powder. For a

10 mM solution, add 1 mL of DMSO to 3.124 mg of SGC2085.

Mixing: Vortex the solution thoroughly to facilitate dissolution. If the compound does not fully

dissolve, sonication in an ultrasonic water bath for a few minutes can be beneficial.[2]

Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C, protected from light. A stock solution stored

at -80°C is stable for up to one year.[1]

In Vivo Formulation Protocol
For in vivo experiments, SGC2085 needs to be formulated in a vehicle that is biocompatible

and suitable for the chosen route of administration. Here are a few examples of formulations

that have been used. It is crucial to test the solubility and stability of SGC2085 in the chosen

vehicle before animal administration.

Formulation 1: Corn Oil-based Suspension

Prepare a high-concentration stock solution of SGC2085 in DMSO (e.g., 31 mg/mL).[1]

In a separate tube, measure the required volume of corn oil.

Add 50 µL of the 31 mg/mL SGC2085 DMSO stock solution to 950 µL of corn oil to prepare a

1 mL working solution.[1]

Mix the solution thoroughly by vortexing or other appropriate means to ensure a

homogenous suspension.
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This mixed solution should be used immediately for optimal results.[1]

Formulation 2: PEG300/Tween-80/Saline Vehicle

Prepare a 10% DMSO solution in your final desired volume.

Add 40% PEG300 to the DMSO solution and mix well.

Add 5% Tween-80 and mix until the solution is clear.

Add 45% saline to reach the final volume and mix thoroughly.

Dissolve the SGC2085 in this vehicle to the desired final concentration. The solubility in this

vehicle is reported to be ≥ 2.5 mg/mL.[2]

Formulation 3: SBE-β-CD in Saline Vehicle

Prepare a 20% SBE-β-CD (Sulfobutylether-β-cyclodextrin) solution in saline.

Prepare a 10% DMSO solution in the 20% SBE-β-CD in saline solution.

Dissolve the SGC2085 in this vehicle to the desired final concentration. The solubility in this

vehicle is reported to be ≥ 2.5 mg/mL.[2]

SGC2085 Mechanism of Action and Signaling
Pathway
SGC2085 is a potent and selective inhibitor of CARM1, with an IC50 of approximately 50 nM.

[1] CARM1 is a protein arginine methyltransferase that primarily methylates arginine residues

on various protein substrates, including histones (specifically H3R17) and other transcriptional

coactivators. This methylation event plays a key role in the regulation of gene expression. By

inhibiting CARM1, SGC2085 blocks these methylation events, leading to downstream effects

on gene transcription and cellular processes.

The following diagram illustrates the simplified signaling pathway involving CARM1 and the

inhibitory action of SGC2085.
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CARM1 Signaling Pathway
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Caption: SGC2085 inhibits CARM1-mediated arginine methylation.

By providing these detailed notes and protocols, we aim to facilitate the effective use of

SGC2085 in research settings, enabling scientists to further unravel the complexities of

CARM1 signaling and its role in health and disease. Always refer to the specific product

datasheet for the most up-to-date information and handling instructions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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